N'-[(3-methoxyphenyl)methyl]-N-[2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl]ethanediamide
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Overview
Description
N'-[(3-methoxyphenyl)methyl]-N-[2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C23H24N2O5S2 and its molecular weight is 472.6 g/mol. The purity is usually 95%.
The exact mass of the compound N'-[(3-methoxyphenyl)methyl]-N-[2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl]ethanediamide is 472.11266422 g/mol and the complexity rating of the compound is 731. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N'-[(3-methoxyphenyl)methyl]-N-[2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl]ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-[(3-methoxyphenyl)methyl]-N-[2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl]ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- MTE has shown promise as an anticancer agent. Researchers have explored its effects on tumor cell growth, apoptosis (programmed cell death), and inhibition of angiogenesis (blood vessel formation). Mechanistically, MTE may interfere with signaling pathways crucial for cancer progression .
- Inflammation plays a pivotal role in various diseases. MTE has been studied for its anti-inflammatory effects, potentially modulating cytokines, chemokines, and immune responses. These properties could be valuable in conditions like rheumatoid arthritis or inflammatory bowel diseases .
- MTE’s neuroprotective properties have attracted attention. It may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation. Researchers explore its potential in Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative conditions .
- MTE’s vasodilatory effects and potential to improve endothelial function make it relevant in cardiovascular research. It could impact blood pressure regulation and vascular health .
- Preliminary studies suggest that MTE exhibits antimicrobial properties. Researchers investigate its efficacy against bacteria, fungi, and even drug-resistant strains. This could have implications for novel antibiotics or antifungal agents .
- MTE’s influence on metabolic pathways, including glucose homeostasis and lipid metabolism, has been explored. It may have implications for managing diabetes, obesity, and related metabolic disorders .
Anticancer Potential
Anti-Inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Cardiovascular Health
Antimicrobial Activity
Metabolic Disorders and Obesity
Mechanism of Action
Target of Action
It’s worth noting that thiophene derivatives, which are part of the compound’s structure, have been reported to show various biological activities, including antimicrobial, analgesic, anti-inflammatory, antihypertensive, and antitumor activity .
Mode of Action
Compounds containing thiophene and benzofuran moieties, which are present in the structure of this compound, are known to undergo various chemical transformations, including oxidations, aminations, halogenations, and c–c-bond-formations such as alkenylations, alkynylations, and arylations .
Biochemical Pathways
It’s known that compounds containing a thiophene moiety can participate in various chemical transformations, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Thiophene derivatives have been reported to exhibit various biological activities, suggesting that this compound may have multiple effects at the molecular and cellular level .
properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-N'-[2-(4-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O5S2/c1-16-8-10-19(11-9-16)32(28,29)21(20-7-4-12-31-20)15-25-23(27)22(26)24-14-17-5-3-6-18(13-17)30-2/h3-13,21H,14-15H2,1-2H3,(H,24,26)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUBGJNTTWNFSBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C(=O)NCC2=CC(=CC=C2)OC)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(3-methoxyphenyl)methyl]-N-[2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl]ethanediamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.